A-1165442: A Selective, Temperature-Neutral TRPV1 Antagonist for Analgesia
A-1165442: A Selective, Temperature-Neutral TRPV1 Antagonist for Analgesia
An In-depth Technical Guide for Researchers and Drug Development Professionals
Abstract
Transient Receptor Potential Vanilloid 1 (TRPV1), a non-selective cation channel, is a key integrator of noxious stimuli, including heat, acid, and capsaicin, the pungent component of chili peppers. Its activation on sensory neurons plays a crucial role in the generation of pain signals. Consequently, TRPV1 has emerged as a promising therapeutic target for the development of novel analgesics. A-1165442 is a potent, selective, and orally bioavailable antagonist of the human TRPV1 receptor. A significant advancement in its development is its "temperature-neutral" profile, mitigating the hyperthermia observed with first-generation TRPV1 antagonists. This whitepaper provides a comprehensive technical overview of A-1165442, including its mechanism of action, pharmacological data, and detailed experimental methodologies, intended for researchers and professionals in the field of drug discovery and development.
Introduction
The TRPV1 ion channel is a well-validated target in pain pathways, being expressed predominantly in nociceptive sensory neurons.[1][2] Its activation leads to the influx of cations, primarily Ca2+ and Na+, resulting in membrane depolarization and the initiation of an action potential that is transmitted to the central nervous system, ultimately perceived as pain.[3] The discovery of TRPV1 antagonists has been a major focus of analgesic drug development. However, a significant hurdle for early-generation antagonists was the on-target side effect of hyperthermia, limiting their clinical utility.[4]
A-1165442, developed by AbbVie, represents a significant step forward in this class of compounds.[4] It is a potent and competitive antagonist of capsaicin-induced TRPV1 activation.[5][6] Crucially, it only partially blocks acid-evoked responses and does not significantly alter core body temperature in preclinical models, a characteristic attributed to its specific interaction with the proton activation mode of the channel.[2][4][5] This unique profile suggests a more favorable therapeutic window for the treatment of various pain states, including osteoarthritis pain.[4][5]
Quantitative Pharmacological Data
The following tables summarize the key quantitative data for A-1165442, facilitating a clear comparison of its in vitro and in vivo activities.
Table 1: In Vitro Activity of A-1165442
| Parameter | Species | Assay | Value | Reference |
| IC50 | Human | Capsaicin-induced Ca2+ flux (FLIPR) | 9 nM | [5][6] |
| pIC50 | Human | Channel blocker | 8.1 | [7] |
| Acid-Evoked Response Blockade | Human | - | 62% at 30 µM | [5][6] |
| Acid-Evoked Response Blockade | Rat | - | 14.4% | [2] |
Table 2: In Vivo Efficacy of A-1165442
| Model | Species | Endpoint | ED50 | Reference |
| Capsaicin-induced nocifensive behaviors | Rat | Prevention of behaviors | 9.5 µmol/kg (p.o.) | [5] |
| Osteoarthritis pain | Rodent | Increased grip force | 35 µmol/kg (single dose, 1h post-dosing) | [5] |
Table 3: Selectivity Profile of A-1165442
| Target | Selectivity | Reference |
| TRPA1, TRPM8, TRPV2, TRPV3 | >100-fold | [5][6] |
| P2X2/3, Cav2.2, Nav channels, KCNQ2/3 | >100-fold | [5][6] |
| Broad panel of 74 receptors, ion channels, and enzymes (CEREP) | Minimal cross-reactivity at 10 µM | [5][6] |
Signaling Pathways and Experimental Workflows
Visual representations of the TRPV1 signaling pathway and the experimental workflows used to characterize A-1165442 are provided below using Graphviz.
TRPV1 Signaling Pathway
The following diagram illustrates the activation of the TRPV1 channel by various stimuli and the subsequent downstream signaling cascade leading to the perception of pain. A-1165442 acts by blocking this channel.
References
- 1. Understanding diverse TRPV1 signaling – an update - PMC [pmc.ncbi.nlm.nih.gov]
- 2. books.rsc.org [books.rsc.org]
- 3. academic.oup.com [academic.oup.com]
- 4. Discovery of (R)-1-(7-chloro-2,2-bis(fluoromethyl)chroman-4-yl)-3-(3-methylisoquinolin-5-yl)urea (A-1165442): a temperature-neutral transient receptor potential vanilloid-1 (TRPV1) antagonist with analgesic efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. medchemexpress.com [medchemexpress.com]
- 6. medchemexpress.com [medchemexpress.com]
- 7. A-1165442 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
